Cas no 1806373-20-5 (5-Iodo-2-propionylmandelic acid)

5-Iodo-2-propionylmandelic acid is a specialized organic compound featuring both iodo and propionyl functional groups attached to a mandelic acid backbone. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly for pharmaceutical and agrochemical applications. The iodine moiety enhances its utility in cross-coupling reactions, while the propionyl group offers versatility for further derivatization. Its mandelic acid core contributes to chiral properties, enabling potential use in stereoselective synthesis. The compound is characterized by its stability under controlled conditions and compatibility with a range of reaction conditions, making it a practical choice for researchers developing complex molecular architectures.
5-Iodo-2-propionylmandelic acid structure
1806373-20-5 structure
Product Name:5-Iodo-2-propionylmandelic acid
CAS No:1806373-20-5
MF:C11H11IO4
MW:334.107115983963
CID:4939459
Update Time:2025-11-01

5-Iodo-2-propionylmandelic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Iodo-2-propionylmandelic acid
    • Inchi: 1S/C11H11IO4/c1-2-9(13)7-4-3-6(12)5-8(7)10(14)11(15)16/h3-5,10,14H,2H2,1H3,(H,15,16)
    • InChI Key: IXNIRGRJKFBVMN-UHFFFAOYSA-N
    • SMILES: IC1C=CC(C(CC)=O)=C(C=1)C(C(=O)O)O

Computed Properties

  • Exact Mass: 333.97021 g/mol
  • Monoisotopic Mass: 333.97021 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 74.6
  • Molecular Weight: 334.11

5-Iodo-2-propionylmandelic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015027625-250mg
5-Iodo-2-propionylmandelic acid
1806373-20-5 97%
250mg
470.40 USD 2021-06-17
Alichem
A015027625-500mg
5-Iodo-2-propionylmandelic acid
1806373-20-5 97%
500mg
839.45 USD 2021-06-17
Alichem
A015027625-1g
5-Iodo-2-propionylmandelic acid
1806373-20-5 97%
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1,460.20 USD 2021-06-17

Additional information on 5-Iodo-2-propionylmandelic acid

5-Iodo-2-Propionylmandelic Acid (CAS No. 1806373-20-5): An Overview of Its Structure, Properties, and Applications

5-Iodo-2-propionylmandelic acid (CAS No. 1806373-20-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure and versatile chemical properties, holds promise for a variety of applications, particularly in the development of new therapeutic agents.

The molecular formula of 5-Iodo-2-propionylmandelic acid is C11H12O4I, with a molecular weight of approximately 309.11 g/mol. The compound features a substituted mandelic acid core, where the 5-position is iodinated and the 2-position is substituted with a propionyl group. This specific arrangement imparts unique chemical and biological properties to the molecule.

In terms of physical properties, 5-Iodo-2-propionylmandelic acid is a white crystalline solid with a melting point ranging from 160°C to 162°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for various experimental conditions and formulations in both laboratory and industrial settings.

The synthesis of 5-Iodo-2-propionylmandelic acid typically involves multi-step reactions, starting from readily available starting materials such as mandelic acid and propionic anhydride. The iodination step is crucial for introducing the iodine substituent at the desired position, which can be achieved using iodine monochloride (ICl) or other suitable reagents under controlled conditions. The final product is purified through recrystallization or column chromatography to ensure high purity and consistency.

5-Iodo-2-propionylmandelic acid has been the subject of several recent studies exploring its potential biological activities. One notable area of research is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 5-Iodo-2-propionylmandelic acid has also demonstrated potential as an antiviral agent. Research has indicated that it can inhibit the replication of certain viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry into host cells and inhibition of viral protein synthesis.

The pharmacokinetic properties of 5-Iodo-2-propionylmandelic acid have also been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These findings suggest that it could be developed into an effective oral medication for various conditions.

Toxicity studies on 5-Iodo-2-propionylmandelic acid have revealed that it has a low toxicity profile at therapeutic doses. In vitro cytotoxicity assays using human cell lines have shown minimal cytotoxic effects, indicating that it is well-tolerated by cells at relevant concentrations. However, further preclinical studies are necessary to fully evaluate its safety profile before advancing to clinical trials.

In conclusion, 5-Iodo-2-propionylmandelic acid (CAS No. 1806373-20-5) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential, with the aim of translating these findings into clinical benefits for patients.

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